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Compound of Interest

Compound Name:
Ethyl 2-(1,3-dioxoisoindolin-2-

yl)acetate

Cat. No.: B188083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate, a versatile reagent in organic synthesis. This document details its chemical identity,

physical and chemical properties, a verified synthesis protocol, and its application in the

Gabriel synthesis for the preparation of primary amines.

Chemical Identity and Synonyms
Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate is a phthalimide derivative commonly used as a

building block in the synthesis of more complex molecules, including amino acids and other

pharmaceuticals. For clarity in research and procurement, a list of its common synonyms is

provided below.

Synonym IUPAC Name

Ethyl phthalimidoacetate Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate

N-Phthaloylglycine ethyl ester
2-(1,3-Dioxoisoindolin-2-yl)acetic acid ethyl

ester

Phthalimidoacetic acid ethyl ester
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Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate is presented in the table below. This data is essential for its appropriate handling,

storage, and use in experimental settings.

Property Value

Molecular Formula C₁₂H₁₁NO₄

Molecular Weight 233.22 g/mol

Appearance White to off-white crystalline powder

Melting Point 109-112 °C

Boiling Point 365.6 °C at 760 mmHg

CAS Number 1622-65-7

Solubility Soluble in many organic solvents

Experimental Protocol: Synthesis of Ethyl 2-(1,3-
dioxoisoindolin-2-yl)acetate
The following is a detailed, one-step protocol for the synthesis of Ethyl 2-(1,3-dioxoisoindolin-
2-yl)acetate from glycine ethyl ester hydrochloride and phthalic anhydride, with a reported

yield of 96%.[1]

Materials:

Glycine ethyl ester hydrochloride

Phthalic anhydride

Triethylamine

Toluene

Round-bottom flask
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Dean-Stark apparatus or water separator

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Standard glassware for workup and purification

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a Dean-

Stark apparatus, add glycine ethyl ester hydrochloride (1 equivalent), phthalic anhydride (1

equivalent), and toluene to create a suspension.

Add triethylamine (1.1 equivalents) to the suspension.

Heat the reaction mixture to reflux with vigorous stirring. The water formed during the

reaction will be collected in the Dean-Stark trap.

Continue the reflux until no more water is collected, indicating the completion of the reaction.

Allow the reaction mixture to cool to room temperature.

Filter the mixture to remove any solid byproducts.

Wash the filtrate with a dilute acid solution, followed by a saturated sodium bicarbonate

solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent (toluene) under reduced pressure using a rotary evaporator to yield the

crude product.
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The crude Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a crystalline

solid.

Application in Synthesis: The Gabriel Synthesis
Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate is a key intermediate in the Gabriel synthesis, a

robust method for the preparation of primary amines from alkyl halides.[2] The phthalimide

group acts as a protecting group for the amine functionality, which can be later deprotected to

yield the desired primary amine.

The general workflow for the Gabriel synthesis using an alkyl halide is depicted below.

Potassium
Phthalimide

N-Alkylphthalimide
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(R-X)

Hydrolysis or
Hydrazinolysis
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(R-NH2)
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Caption: Gabriel synthesis of primary amines.

In the context of Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate, the molecule itself is an N-

substituted phthalimide. It can be hydrolyzed to yield glycine, demonstrating the utility of the

phthalimide protecting group strategy.

The workflow for the synthesis and subsequent hydrolysis of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate to produce glycine is illustrated in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b188083?utm_src=pdf-body
https://www.benchchem.com/product/b188083?utm_src=pdf-body
https://www.scribd.com/doc/81663917/The-Gabriel-Synthesis-of-Primary-Amines
https://www.benchchem.com/product/b188083?utm_src=pdf-body-img
https://www.benchchem.com/product/b188083?utm_src=pdf-body
https://www.benchchem.com/product/b188083?utm_src=pdf-body
https://www.benchchem.com/product/b188083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Phthalimide +
Ethyl Chloroacetate Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetateSynthesis Acid or Base

Hydrolysis
Deprotection

Glycine +
Phthalic Acid +

Ethanol

Click to download full resolution via product page

Caption: Synthesis and hydrolysis of Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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